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Compound of Interest

Compound Name: 7-Bromoquinolin-6-ol

CAS No.: 84174-71-0

Cat. No.: B3178856

Get Quote

As a Senior Application Scientist, I frequently observe researchers treating halogenated

building blocks with standard benchtop complacency. However, 7-Bromoquinolin-6-ol (CAS

84174-71-0) demands a highly structured, scientifically grounded handling protocol. This

molecule is a critical intermediate in drug discovery, particularly for synthesizing kinase

inhibitors and novel therapeutics. Its unique structure—a quinoline core substituted with a

bromine atom and a hydroxyl group—imparts specific physicochemical properties that

necessitate stringent personal protective equipment (PPE) and operational controls.

This guide transcends basic safety data sheets by explaining the causality behind each safety

measure, ensuring your laboratory practices are both safe and scientifically sound.

Mechanistic Hazard Profile & Causality
Before selecting PPE, we must understand the mechanistic reasons behind the hazards. 7-
Bromoquinolin-6-ol is classified under several GHS hazard statements: Harmful if swallowed

(H302), Causes skin irritation (H315), Causes serious eye irritation (H319), and May cause

respiratory irritation (H335)[1].
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Lipophilicity & Dermal Penetration (H315): The bromine substitution significantly increases

the molecule's lipophilicity compared to an unsubstituted quinoline. This facilitates rapid

dermal absorption if the powder contacts sweat or sebum, leading to localized irritation and

potential systemic toxicity[1].

Respiratory Sensitization (H335): Supplied as a finely milled powder (typically ≥98% purity),

it poses a severe inhalation risk[2]. The quinoline nitrogen acts as a hydrogen bond acceptor

in the mucosal membranes of the respiratory tract, triggering acute irritation and coughing[3].

Oxidative Vulnerability: The hydroxyl (-OH) group at the 6-position is sensitive to oxidation.

Improper handling not only poses safety risks but chemically degrades the reagent.

Quantitative Safety & PPE Matrix
Do not rely on generic lab safety guidelines. The PPE selected for 7-Bromoquinolin-6-ol must

create a self-validating barrier system. All quantitative operational data is summarized below to

establish your baseline safety parameters.

Table 1: Physicochemical & Safety Profile of 7-Bromoquinolin-6-ol
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Parameter Value / Specification
Operational Rationale &
Causality

CAS Number 84174-71-0
Unique identifier for safety

tracking and waste logging.

Molecular Weight 224.05 g/mol

Required for precise molarity

calculations in downstream

assays.

Storage Conditions 4°C, under Nitrogen
Prevents oxidative degradation

of the hydroxyl group[2].

GHS Hazard Codes H302, H315, H319, H335

Dictates strict PPE and

mandatory fume hood

usage[3].

Fume Hood Velocity 80 - 120 fpm

Ensures complete containment

of airborne powder

particulates.

Glove Thickness ≥ 0.11 mm (Nitrile)
Provides a sufficient barrier

against lipophilic penetration.

The "Trojan Horse" Solvent Effect
When handling the dry powder, standard nitrile gloves (≥ 0.11 mm) are sufficient. However, if

you are dissolving 7-Bromoquinolin-6-ol in polar aprotic solvents like DMSO or DMF, the

hazard profile shifts. These solvents act as carriers, rapidly transporting the dissolved

halogenated compound through the nitrile matrix and directly into your skin. Rule: If a

DMSO/DMF solution of this compound drops onto your glove, remove the glove immediately,

wash your hands, and don a new pair.

Step-by-Step Operational Workflow
Every protocol must be a self-validating system. Follow these steps to ensure both operator

safety and chemical integrity.
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Phase 1: Preparation & Equilibration (The Most Skipped
Step)
7-Bromoquinolin-6-ol is shipped and stored at 4°C under an inert nitrogen atmosphere[2].

Retrieve & Desiccate: Remove the sealed vial from the 4°C refrigerator. Do not open it

immediately. Place the sealed vial in a room-temperature desiccator for 30 minutes.

System Validation: Observe the powder through the glass. It should remain free-flowing.

Causality: Opening a cold vial introduces ambient moisture, causing condensation. This

moisture degrades the compound and causes clumping, which ruins stoichiometry and

increases the risk of spills during weighing.

Phase 2: Fume Hood Setup & Weighing
Velocity Check: Verify the fume hood monitor reads between 80-120 fpm.

System Validation: Hold a single tissue paper at the sash opening; it should gently pull

inward, confirming negative pressure containment.

Anti-Static Dispensing: Use an anti-static weighing boat and a grounded micro-spatula.

Causality: Halogenated powders are highly prone to static cling. A sudden static discharge

can aerosolize the powder, bypassing standard gravitational settling and directly exposing

you to the H335 respiratory hazard.

Phase 3: Decontamination & Spill Response
Solid Spills: Never sweep a solid spill. Sweeping aerosolizes the powder. Instead, cover the

spill with damp absorbent paper (wetted with a mild surfactant) to suppress dust, then

carefully scoop it into a hazardous waste container.

Surface Decontamination: Wipe down the balance and fume hood surface with a solvent that

dissolves the compound (e.g., ethanol or a dilute detergent), followed by a water wipe.

Disposal Plan: Halogenated Waste Segregation
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7-Bromoquinolin-6-ol contains a covalently bound halogen (Bromine). It must be segregated

into designated "Halogenated Organic Waste" containers.

Causality: Mixing halogenated waste with non-halogenated solvents (like acetone) can lead

to exothermic reactions in the presence of certain metal catalysts. Furthermore, during

environmental incineration, unsegregated halogenated waste can form highly toxic dioxins.

Always clearly label the waste container with "Contains Brominated Organics."

Operational Workflow Visualization

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3178856/docs?utm_src=pdf-body#advanced-laboratory-safety-operational-guide-handling-7-bromoquinolin-6-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3178856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: 4°C under N₂

Equilibrate to RT
(Prevent Condensation)

Don PPE
(Nitrile, Goggles, Lab Coat)

Transfer to Fume Hood
(Face Velocity 80-120 fpm)

Weighing & Dispensing
(Anti-static tools)

Dissolution
(e.g., DMSO/DMF)

Halogenated Waste Disposal
(Segregate Bromine)

Click to download full resolution via product page

Workflow for the safe handling, preparation, and disposal of 7-Bromoquinolin-6-ol.
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References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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